molecular formula C19H16N2O4 B5534555 2-[4-(4-morpholinylcarbonyl)phenyl]-1H-isoindole-1,3(2H)-dione

2-[4-(4-morpholinylcarbonyl)phenyl]-1H-isoindole-1,3(2H)-dione

Cat. No. B5534555
M. Wt: 336.3 g/mol
InChI Key: DRFJWCISFMKDDE-UHFFFAOYSA-N
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Description

The compound belongs to a class of organic compounds known as isoindolines, which are characterized by a specific structural framework. Isoindoline derivatives are known for their diverse applications and significance in various fields of chemistry and biology.

Synthesis Analysis

  • Isoindoline derivatives can be synthesized through various methods. For instance, Duru et al. (2018) synthesized 2-(4-ethoxyphenyl)isoindoline-1,3-dione using X-ray single-crystal diffraction, illustrating one of the methods to create such compounds (Duru, Evecen, Tanak, & Ağar, 2018).

Molecular Structure Analysis

  • The molecular structure of isoindoline derivatives is characterized by non-planar configurations. The dihedral angle between the isoindoline and phenyl rings is significant, as reported in Duru et al. (2018), indicating the three-dimensional nature of these molecules (Duru et al., 2018).

Chemical Reactions and Properties

  • Isoindoline compounds participate in various chemical reactions, owing to their functional groups. For instance, Maigali et al. (2013) explored the reactions of isoindoline-1,3-dione with stabilized alkylidenephosphoranes, resulting in new products and derivatives (Maigali, Soliman, & Moharam, 2013).

Physical Properties Analysis

  • The physical properties of isoindoline derivatives, such as crystallinity and molecular conformation, can be studied through methods like X-ray diffraction and NMR spectroscopy. This is exemplified in the work by Duru et al. (2018), who analyzed the crystal structure of an isoindoline derivative (Duru et al., 2018).

Chemical Properties Analysis

  • The chemical behavior of isoindoline derivatives is influenced by their molecular structure. Studies like those conducted by Maigali et al. (2013) provide insights into the reactivity and potential applications of these compounds in various chemical reactions (Maigali et al., 2013).

properties

IUPAC Name

2-[4-(morpholine-4-carbonyl)phenyl]isoindole-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N2O4/c22-17(20-9-11-25-12-10-20)13-5-7-14(8-6-13)21-18(23)15-3-1-2-4-16(15)19(21)24/h1-8H,9-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRFJWCISFMKDDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C(=O)C2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4C3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[4-(morpholin-4-ylcarbonyl)phenyl]-1H-isoindole-1,3(2H)-dione

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